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Compound of Interest

Compound Name: Di-o-tolyl Methylphosphonate

CAS No.: 60146-72-7

Cat. No.: B1597295

Get Quote

Executive Summary
This application note details the utility of Di-o-tolyl methylphosphonate (DOMP) as an

advanced neutral organophosphorus extractant for the reprocessing of spent nuclear fuel.

While Tri-n-butyl phosphate (TBP) remains the industry standard (PUREX process), DOMP

offers distinct physicochemical advantages in specific high-radiation or high-acidity scenarios.

DOMP belongs to the phosphonate family (

shift due to direct P-C bonding), offering enhanced basicity compared to phosphates. However,
the incorporation of ortho-tolyl groups introduces steric hindrance and aromatic stability,
creating a unique balance between extraction strength, selectivity, and radiolytic resistance.
This guide covers the chemical basis, extraction protocols, and comparative performance
metrics for researchers investigating advanced actinide separation cycles.
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Unlike TBP (a phosphate ester with three P-O-C linkages), DOMP is a phosphonate containing

one direct P-C bond (methyl group) and two P-O-C linkages (o-tolyl groups).

Basicity & Strength: The inductive effect of the methyl group attached directly to phosphorus

increases the electron density on the phosphoryl oxygen (

), making DOMP a stronger Lewis base than TBP. This theoretically increases the distribution
coefficient (

) for actinides.

Steric Modulation: The ortho-methyl groups on the phenyl rings create significant steric bulk

near the coordination site. This "ortho-effect" is critical for:

Selectivity: Discriminating between ions based on ionic radius (e.g., U(VI) vs. fission

products).

Third-Phase Suppression: Preventing the aggregation of metal-solvate complexes that

leads to organic phase splitting.

Radiolytic Stability: The aromatic tolyl rings act as energy sinks, dissipating excitation energy

from alpha/gamma radiation, thereby reducing degradation rates compared to aliphatic

chains found in TBP or DMMP.

Extraction Mechanism
DOMP extracts actinides via a solvation mechanism similar to TBP. The neutral extractant

coordinates with the metal nitrate salt to form a lipophilic adduct.

Primary Reaction (Uranium VI):

Primary Reaction (Plutonium IV):

Experimental Protocol: Batch Extraction Workflow
Materials & Reagents

Extractant: Di-o-tolyl methylphosphonate (DOMP), >98% purity (CAS: 60146-72-7).
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Diluent: n-Dodecane (for aliphatic baseline) or Toluene (if higher solubility is required). Note:

DOMP has limited solubility in straight-chain aliphatics compared to TBP; modifiers may be

needed for high loading.

Aqueous Feed (Simulated): 3M

containing 2-5 g/L U(VI) and tracer Pu(IV).

Scrub Solution: 2M

.

Strip Solution: 0.01M

(acidified water).

Step-by-Step Methodology
Phase 1: Solvent Preparation (Pre-equilibration)

Dissolution: Dissolve DOMP in the chosen diluent to achieve a concentration of 1.0 M

(approx. 30% v/v equivalent).

Acid Equilibration: Contact the organic phase with fresh 3M

at a 1:1 volume ratio (O:A = 1) for 10 minutes.

Separation: Centrifuge or allow gravity settling. Discard the aqueous acid. Reason: This pre-

saturates the organic phase with nitric acid, preventing volume changes and acid extraction

competition during the metal extraction step.

Phase 2: Extraction (Loading)[1]
Contacting: Mix the pre-equilibrated 1.0 M DOMP solvent with the Active Feed Solution (O:A

= 1:1) in a vortex mixer or thermostatic shaker at 25°C.

Equilibrium Time: Agitate vigorously for 15 minutes. Note: Kinetic studies suggest equilibrium

is reached < 5 mins, but 15 mins ensures completeness.

Phase Separation: Centrifuge at 3000 RPM for 5 minutes.
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Sampling: Aliquot both phases for radiometric analysis (Alpha spectroscopy or ICP-MS).

Phase 3: Scrubbing (Decontamination)
Transfer: Move the loaded organic phase to a clean vessel.

Scrub: Contact with 2M

(O:A = 2:1) for 5 minutes.

Purpose: This step removes co-extracted fission products (e.g., Zr, Ru) and loosely bound

impurities, leveraging the higher selectivity of DOMP for U/Pu at high acidity.

Phase 4: Stripping (Recovery)
Back-Extraction: Contact the scrubbed organic phase with 0.01M

(O:A = 1:1) at 40°C.

Repetition: Perform 3 successive strip contacts to ensure >99.9% recovery of the actinide.

Mechanism: Low acidity shifts the equilibrium to the left (dissociation of the solvate).

Performance Data & Visualization
Comparative Metrics: DOMP vs. TBP
The following table summarizes the physicochemical differences and extraction performance.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter TBP (Standard)
DOMP (Di-o-tolyl
Methylphosphonat
e)

Impact

Functional Group Phosphate Phosphonate DOMP is more basic

(Stronger donor).

Structure Aliphatic (Butyl) Aromatic (o-Tolyl)
DOMP has higher

radiation resistance.

U(VI)
~10 - 20 (3M

)
~30 - 50

Stronger extraction of

Uranium.

Separation Factor (

)
Moderate High

Steric hindrance limits

fission product uptake.

Third Phase Limit
Low (forming at high

Pu loading)
Improved

Aromatic rings prevent

aggregation.

Water Solubility High (loss to aqueous) Low
Reduced solvent loss

in waste streams.

Process Flow Diagram
The following diagram illustrates the extraction cycle logic, highlighting the critical decision

points governed by DOMP's chemistry.
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Mechanism: Steric Solvation

Spent Fuel Dissolver Solution
(3M HNO3 + U/Pu + Fission Products)

Extraction Contactor
(O:A = 1:1, 25°C)

 Aqueous Feed

Fresh Solvent
(1M DOMP in Dodecane)

 Organic Feed

Loaded Organic Phase
(DOMP-U/Pu Complex)

 Co-extraction

High Level Waste
(Fission Products)

 Aqueous Waste

Scrubbing Section
(2M HNO3)

 Impurity Removal

Stripping Section
(0.01M HNO3, 40°C)

 Scrubbed Organic

Purified U/Pu Product

 Aqueous Product

Solvent Cleanup & Recycle

 Barren Solvent

 Re-use

UO2++ + 2NO3- + 2DOMP <-> UO2(NO3)2(DOMP)2
(High Basicity + Steric Selectivity)

Click to download full resolution via product page

Caption: Figure 1. Process flow for DOMP-based actinide recovery. The steric bulk of DOMP

enhances phase stability during the Extraction and Scrub stages.
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Critical Considerations & Troubleshooting
Solubility Limits
Issue: DOMP, being aromatic, may show limited solubility in pure n-dodecane at low

temperatures (< 20°C), leading to precipitation of the extractant itself. Solution: Use a "modified

diluent" containing 10-20% TBP or a branched aliphatic (e.g., Isopar-M) to maintain phase

homogeneity. Alternatively, use Toluene for lab-scale mechanistic studies.

Third Phase Formation
Observation: At very high Plutonium loadings (>30 g/L), the organic phase may split into a light

diluent-rich phase and a heavy metal-rich phase. Mitigation: While DOMP is more resistant to

this than TBP due to the aromatic rings, it is not immune. Maintain organic loading below 70%

of theoretical saturation capacity.

Acid Dependency
DOMP exhibits a steeper acid dependency curve than TBP.

At < 0.5M

:

drops precipitously (Excellent for stripping).

At > 4M

:

itself competes for the phosphoryl oxygen, suppressing metal extraction.

Optimal Window: 2.0M - 3.5M

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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